3-(Dimethylcarbamoyl)benzoic acid

• IUPAC Name: 3-(dimethylcarbamoyl)benzoic acid
• InChI: InChI=1S/C10H11NO3/c1-11(2)9(12)7-4-3-5-8(6-7)10(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key: WBZUWTTYEQKRHF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=CC=C1)C(=O)O
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID001346425
• Molecular Weight: 193.20 g/mol
• CAS RN: 858981-15-4

Description

3-(Dimethylcarbamoyl)benzoic acid is an organic compound with the molecular weight of 193.2. It is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of 3-(Dimethylcarbamoyl)benzoic acid is represented by the InChI code: 1S/C10H11NO3/c1-11(2)9(12)7-4-3-5-8(6-7)10(13)14/h3-6H,1-2H3,(H,13,14). This indicates that the molecule consists of 10 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms.

Scientific Research Applications

Quantum Chemical Studies and Solvent Effects

• Temperature and Solvent Influence on Dimerization : Research using quantum chemical calculations explored the dimerization of carboxylic acids, such as benzoic acid, and its correlation with temperature and solvent properties. This study, focused on benzoic acid as a model system, revealed insights into the stability of dimers in various solvents and temperatures (Pham, Taylor, & Henson, 2013).

Chemical Modifications for Therapeutic Applications

• Development of HIV-1 Maturation Inhibitors : Research into HIV-1 maturation inhibitors highlighted the use of a C-3 benzoic acid chemotype in enhancing the antiviral properties of triterpenoid core-based compounds. This shows the potential application of benzoic acid derivatives in creating effective antiviral agents (Swidorski et al., 2016).

Proton Transfer Studies

• High-Pressure Effects on Proton Transfer : A study on benzoic acid under high pressure provided valuable insights into the proton transfer mechanism in compressed environments. This research is significant in understanding how pressure influences molecular interactions, relevant in various scientific fields (Kurzydłowski, 2022).

Chemical Kinetics and Bromination

• Chemical Oscillations in Reactions : An investigation into the bromination and oxidation of 4-(N,N-dimethylamino) benzoic acid provides insights into the complex kinetics of bromate-aromatic compound reactions. Understanding these reaction mechanisms has implications in synthetic chemistry and materials science (Bell & Wang, 2015).

Biosynthesis of Natural Products

• Precursor for Various Natural Products : Benzoic acid derivatives like 3,5-AHBA are crucial in the biosynthesis of a diverse group of natural products, highlighting their role in pharmaceuticals and biotechnology (Kang, Shen, & Bai, 2012).

Applications in Food and Pharmaceuticals

• Naturally Occurring Compounds in Foods : Benzoic acid derivatives are significant as naturally occurring compounds in food and as additives, which is essential for understanding their impact on food science and safety (del Olmo, Calzada, & Nuñez, 2017).

Antibacterial Activity

• Antibacterial Properties of Derivatives : Research into novel 3-Hydroxy benzoic acid derivatives revealed their potential antibacterial activity, suggesting applications in the development of new antimicrobial agents (Satpute, Gangan, & Shastri, 2018).

Synergism with Antibiotics

• Synergistic Effects with Antibiotics : A study on Piper gaudichaudianum Kuntze demonstrated the antimicrobial activity and synergism of its components, including benzoic acid derivatives, with different antibiotics. This has implications for enhancing antibiotic efficacy (Puhl et al., 2011).

Food Safety Risk Management

• Risk Management in Food Safety : Innovative methods for detecting benzoic acid residues in food, particularly in pickled vegetables, are crucial for food safety risk management and effective communication with safety officials (Lin et al., 2020).

Liquid Crystals and Material Science

• Impact on Liquid Crystal Properties : Studies on the effects of ion beam irradiation on benzoic acid derivatives contribute to our understanding of phase transitions and material properties, relevant in the field of material science and technology (Kumar et al., 2018).

Safety and Hazards

The safety information for 3-(Dimethylcarbamoyl)benzoic acid indicates that it may cause skin irritation, serious eye damage, and may be harmful if inhaled. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.

Synthesis routes and methods

Procedure details

Methyl 3-(N,N-dimethylcarbamoyl)benzoate (2.30 g, 11.1 mmol) obtained in Step 1 was dissolved in a mixed solvent (1:1) (50 mL) of methanol and water, and lithium hydroxide monohydrate (932 mg, 22.2 mmol) was added thereto, followed by stirring at room temperature for 1 hour. 3 mol/L hydrochloric acid was added to the reaction mixture to adjust the pH to 3, and the precipitated solid was collected by filtration to afford 3-(N,N-dimethylcarbamoyl)benzoic acid (2.12 g, 99%).